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Compound of Interest

3-Amino-1-(2-
Compound Name: )
cyanophenyl)thiourea

Cat. No.: B2973540

3-Amino-1-(2-cyanophenyl)thiourea: A Technical
Overview

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 3-Amino-1-(2-
cyanophenyl)thiourea, a molecule of interest within the broader class of thiourea derivatives.
While a specific CAS number for this compound is not readily available in public databases,
this document extrapolates its core chemical properties, potential synthesis routes, and likely
biological activities based on closely related analogues. Thiourea derivatives are a significant
area of research due to their wide-ranging biological activities, including potential applications
in anticancer, antioxidant, and enzyme inhibition therapies.[1][2][3][4] This guide aims to serve
as a foundational resource for researchers and professionals in drug discovery and
development.

Chemical Identification and Structure

A specific CAS (Chemical Abstracts Service) number for 3-Amino-1-(2-cyanophenyl)thiourea
could not be located in publicly accessible databases as of November 2025. This may indicate
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that the compound is novel, not widely synthesized, or is indexed under a different
nomenclature.

The chemical structure can be deduced from its IUPAC name. The core is a thiourea molecule,
which is a sulfur analogue of urea.[5] One of the amino groups of the thiourea is substituted
with a 2-cyanophenyl group, and the other amino group is further substituted with an amino
group, forming a hydrazinyl-like moiety.

Molecular Formula: CsHsNaS
Molecular Weight: 192.24 g/mol

Predicted Structure:
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Predicted Structure of 3-Amino-1-(2-cyanophenyl)thiourea

NH

NH2

Click to download full resolution via product page

Caption: Predicted chemical structure of 3-Amino-1-(2-cyanophenyl)thiourea.

Potential Synthesis Pathway

While a specific, validated synthesis protocol for 3-Amino-1-(2-cyanophenyl)thiourea is not
documented, a plausible synthetic route can be proposed based on established methods for
analogous thiourea derivatives.[6] A common method involves the reaction of an isothiocyanate

with an amine or hydrazine derivative.
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Proposed Synthesis Workflow:

Proposed Synthesis of 3-Amino-1-(2-cyanophenyl)thiourea

Step 1 Reaction with 2-Cyanophen:
2-Aminobenzonitrile Thiophosgene (CSClz)
. isothiocyanate
or equivalent Step 2
Reaction in a

suitable solvent 3-Amino-1-(2-cyanophenyl)thiourea
Hydrazine (H2NNHz) (e.g., Ethanol, THF)

Structure-Activity Relationship Hypothesis

Chemical Structure
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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